Cas no 71100-30-6 ((5R)-8-Methoxy-3-methyl-5-phenyl-1,2,4,5-tetrahydro-3-benzazepin-7-ol)

• Product Name: (5R)-8-Methoxy-3-methyl-5-phenyl-1,2,4,5-tetrahydro-3-benzazepin-7-ol
• CAS No: 71100-30-6
• MF: C₁₈H₂₁NO₂
• MW: 283.36484503746
• CID: 2670633
• Update Time: 2023-08-06

(5R)-8-Methoxy-3-methyl-5-phenyl-1,2,4,5-tetrahydro-3-benzazepin-7-ol Chemical and Physical Properties

Names and Identifiers

• (5R)-2,3,4,5-Tetrahydro-8-methoxy-3-methyl-5α-phenyl-1H-3-benzazepin-7-ol
• (5R)-8-Methoxy-3-methyl-5-phenyl-1,2,4,5-tetrahydro-3-benzazepin-7-ol

• Inchi： 1S/C18H21NO2/c1-19-9-8-14-10-18(21-2)17(20)11-15(14)16(12-19)13-6-4-3-5-7-13/h3-7,10-11,16,20H,8-9,12H2,1-2H3/t16-/m1/s1
• InChI Key： IFGYBCZFPOESCN-MRXNPFEDSA-N
• SMILES： O(C)C1C(=CC2=C(C=1)CCN(C)C[C@@H]2C1C=CC=CC=1)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 329
• Topological Polar Surface Area: 32.7